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Compound of Interest

Compound Name: 1-(2-Chloropropyl)piperidine

Cat. No.: B1584250

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged
scaffold” due to its prevalence in a vast number of pharmaceuticals and biologically active
natural products.[1][2] Its six-membered heterocyclic structure confers favorable
physicochemical properties to molecules, such as modulating lipophilicity, improving metabolic
stability, and providing a three-dimensional framework for precise interaction with biological
targets.[1][3] Within this critical class of compounds, 1-(2-Chloropropyl)piperidine emerges
as a versatile and highly reactive synthetic intermediate. The presence of a secondary
chloroalkyl group provides a reactive site for nucleophilic substitution, making it an invaluable
building block for introducing the piperidinylpropyl moiety into more complex molecular
architectures.[4] This guide offers a comprehensive technical overview of 1-(2-
Chloropropyl)piperidine, designed for researchers, chemists, and drug development
professionals who seek to leverage its synthetic potential.

Physicochemical and Structural Characteristics

A thorough understanding of a compound's fundamental properties is the bedrock of its
effective application in synthesis and research. The key identifiers and computed properties for
1-(2-Chloropropyl)piperidine are summarized below.
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Property Value Source
CAS Number 698-92-0 [5]6]
Molecular Formula CsH16CIN [5]1[6]
Molecular Weight 161.67 g/mol [5][6]
IUPAC Name 1-(2-chloropropyl)piperidine [5]
EINECS Number 211-823-1 [5][6]
Boiling Point 388-389°C (Predicted) [6]
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Synthesis and Manufacturing: A Practical Approach

The synthesis of 1-(2-Chloropropyl)piperidine is typically achieved through the N-alkylation of
piperidine. The choice of the alkylating agent and reaction conditions is crucial for achieving
high yield and purity. A common and direct laboratory-scale method involves the nucleophilic
substitution reaction between piperidine and a suitable 2-chloropropyl precursor, such as 1-
chloro-2-propanol.[4]

Generalized Synthetic Workflow

The diagram below illustrates a foundational route for the synthesis of haloalkyl piperidine
derivatives.
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Caption: General two-step synthesis pathway for 1-(2-Chloropropyl)piperidine.

Detailed Experimental Protocol

This protocol describes a self-validating, two-step synthesis adapted from established methods

for similar haloalkyl amines.[7][8]
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Step 1: Synthesis of 1-(2-Hydroxypropyl)piperidine

Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add
piperidine (1.0 eq) to a suitable solvent such as ethanol.

Reaction: Slowly add 1-chloro-2-propanol (1.1 eq) to the stirred solution. An exothermic
reaction may be observed.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the
reaction can be monitored by Thin-Layer Chromatography (TLC) to confirm the consumption
of piperidine.

Work-up: After cooling to room temperature, neutralize the mixture with an aqueous solution
of sodium hydroxide (NaOH). Extract the aqueous layer with an organic solvent (e.g., diethyl
ether or dichloromethane).

Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (NazSOa),
filter, and remove the solvent under reduced pressure to yield the crude 1-(2-
hydroxypropyl)piperidine. This intermediate can be purified further by vacuum distillation.

Step 2: Chlorination to 1-(2-Chloropropyl)piperidine

Setup: In a fume hood, dissolve the purified 1-(2-hydroxypropyl)piperidine from Step 1 in an
inert solvent like toluene. Cool the flask in an ice bath.

Chlorination: Add thionyl chloride (SOCI2) (1.2 eq) dropwise to the cooled solution. This
reaction is highly exothermic and releases HCI and SOz gas, requiring careful control and
adequate ventilation.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and
then heat to 70-80°C for 2-3 hours until gas evolution ceases.[7]

Isolation: Cool the reaction mixture. The product, often in its hydrochloride salt form, may
precipitate. The free base can be obtained by careful neutralization with a base (e.g.,
NaHCO:s solution) and subsequent extraction with an organic solvent.
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 Final Purification: The final product is purified by vacuum distillation to yield 1-(2-
Chloropropyl)piperidine as a clear liquid.

Reactivity and Synthetic Utility

The synthetic value of 1-(2-Chloropropyl)piperidine is derived from the reactivity of its C-Cl
bond. The carbon atom bonded to the chlorine is electrophilic and susceptible to attack by a
wide range of nucleophiles. This allows for the covalent attachment of the piperidinylpropyl
group to other molecules, a key strategy in building complex pharmaceutical agents.[4][9]

Core Reaction Mechanism: Nucleophilic Substitution

The primary reaction pathway is a bimolecular nucleophilic substitution (Sn2) mechanism. A
nucleophile (Nu~) attacks the carbon atom bearing the chlorine, leading to the displacement of
the chloride ion as a leaving group.

Caption: Sn2 reaction of 1-(2-Chloropropyl)piperidine with a generic nucleophile (Nu-).

This reactivity makes it a crucial intermediate for synthesizing drugs where a piperidine moiety
is linked to a larger scaffold via a propyl chain. Analogues like 1-(2-chloroethyl)piperidine are
used in the synthesis of APIs such as Raloxifene, Pitofenone, and Fenpiverinium bromide,
highlighting the industrial relevance of this class of intermediates.[10]

Applications in Drug Discovery and Development

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous
FDA-approved drugs targeting a wide range of diseases, particularly those affecting the central
nervous system (CNS).[1] Introducing chiral piperidine scaffolds can enhance biological activity,
improve pharmacokinetic properties, and reduce toxicity.[3]

o CNS Agents: The lipophilic nature of the piperidine ring facilitates crossing the blood-brain
barrier, making it a common feature in drugs targeting CNS disorders.

e Anticancer and Anti-inflammatory Agents: N-substituted piperidines are explored for their
potential as anticancer and anti-inflammatory drugs.[4][9]

 Building Block for Complex Molecules: 1-(2-Chloropropyl)piperidine serves as a key
building block, enabling medicinal chemists to rapidly synthesize libraries of novel
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compounds for high-throughput screening by attaching the piperidinylpropyl tail to various
molecular cores.[4]

Analytical Characterization Workflow

Confirming the identity and purity of 1-(2-Chloropropyl)piperidine is essential. A multi-
technique approach involving spectroscopy and spectrometry provides a complete structural
characterization.
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Caption: Standard workflow for the analytical characterization of the title compound.

Predicted Spectroscopic Data
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The following tables provide predicted data based on the compound's structure, serving as a
reference for experimental analysis.[11][12][13]

Table 1: Predicted *H NMR Data (CDClIs, 400 MHz)

Predicted
Protons Chemical Shift  Multiplicity Integration Assignment
(ppm)
H-a ~1.50 Doublet 3H -CH(CI)-CHs
, Y-Piperidine
H-b ~1.60 Multiplet 6H . y-Pip
CH:z
H-c ~2.50 Multiplet 4H o-Piperidine CH2z
H-d ~2.6-2.8 Multiplet 2H -CHz2-N
| H-e | ~4.10 | Multiplet | 1H | -CH(CI)-CHs |
Table 2: Predicted 3C NMR Data (CDClIs, 100 MHz)
Predicted Chemical Shift .
Carbon Assignment
(ppm)
C-1 ~22 -CH(CI)-CHs
C-2,C-3 ~24, ~26 B, y-Piperidine CH2
C-4 ~55 a-Piperidine CH:z
C-5 ~58 -CH(CI)-CHs

| C-6 | ~62 | -CH2-N |

Table 3: Predicted IR Spectroscopy Data
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Wavenumber (cm~?) Intensity Vibration

2950-2800 Strong C-H (Aliphatic) Stretch
1450 Medium C-H Bend

1100-1000 Strong C-N Stretch

| 750-650 | Strong | C-Cl Stretch |

Table 4: Predicted Mass Spectrometry (EI-MS) Data

mlz Interpretation

[M]* Molecular ion peak (with *’Cl isotope
161/163
peak)

126 [M-CI]* Fragment

| 84 | Piperidine ring fragment |

Safety, Handling, and Storage

While specific toxicity data for 1-(2-Chloropropyl)piperidine is limited, data for the closely
related hydrochloride salt, 1-(2-Chloroethyl)piperidine hydrochloride (CAS 2008-75-5), indicates
significant hazards.[14][15] It should be handled with extreme caution, assuming a similar

hazard profile.

» Hazard Classification: Assumed to be acutely toxic if swallowed, causing severe skin burns
and eye damage.[15][16][17]

» Handling: Use only in a chemical fume hood. Wear appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves, a lab coat, and splash-proof goggles
or a face shield.[14][18] Avoid generating aerosols or dust.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents and bases.[14][18]
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o First Aid:

o

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[17][18]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[14][17]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[14][18]

o Inhalation: Remove victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[14]

Conclusion

1-(2-Chloropropyl)piperidine (CAS 698-92-0) is more than a simple chemical; it is a strategic
enabler in the synthesis of complex molecules with significant biological potential. Its value lies
in the combination of the privileged piperidine scaffold and a reactive chloroalkyl handle,
offering a reliable entry point for constructing novel pharmaceutical candidates. A
comprehensive understanding of its synthesis, reactivity, and analytical profile, coupled with
stringent adherence to safety protocols, is paramount for any researcher or organization aiming
to unlock its full potential in the advancement of chemical and pharmaceutical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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